Cas no 30452-60-9 (4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one)

• Product Name: 4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one
• CAS No: 30452-60-9
• MF: C₃₀H₄₈O
• MW: 424.70
• CID: 305711
• PubChem ID: 91886690
• Update Time: 2025-05-30

4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one Chemical and Physical Properties

Names and Identifiers

• Cyclomusalenone
• 7-[Iodo(triphenyl)phosphoranyl]-7-azabicyclo[4.1.0]heptane
• cyclocommunin
• Cyclomulberrin
• Isocyclomulberrin
• (24S)-Cyclomusalenone
• 31-Norcyclolaudenone
• [ "31-Norcyclolaudenone" ]
• HY-N3669
• DTXSID001316915
• AKOS040761559
• 30452-60-9
• 9,19-Cyclo-5,9-ergost-25-en-3-one, 4,14-dimethyl-
• CS-0024028
• (1S,3R,7S,8S,11S,12S,15R,16R)-15-[(2R,5S)-5,6-dimethylhept-6-en-2-yl]-7,12,16-trimethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one
• 24-Methyl-29-norcycloart-25-en-3-one
• CID 91886690
• 9,19-Cycloergost-25-en-3-one, 4,14-dimethyl-, (4alpha,5alpha)-
• 4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one

• Inchi： 1S/C30H48O/c1-19(2)20(3)8-9-21(4)23-12-14-28(7)26-11-10-24-22(5)25(31)13-15-29(24)18-30(26,29)17-16-27(23,28)6/h20-24,26H,1,8-18H2,2-7H3/t20-,21+,22-,23+,24-,26-,27+,28-,29+,30-/m0/s1
• InChI Key： RCXORQWZHHYMBR-WMHPZHBYSA-N
• SMILES： C[C@@H]1C(=O)CC[C@]23C[C@]42[C@H]([C@@]2(C)[C@](C)(CC4)[C@@H]([C@@H](CC[C@@H](C(C)=C)C)C)CC2)CC[C@@H]13

Computed Properties

• Exact Mass: 424.37100
• Monoisotopic Mass: 424.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 9.7

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 505.8±19.0 °C at 760 mmHg
• Flash Point: 211.2±16.5 °C
• PSA: 17.07000
• LogP: 8.23300
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on 4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one

4,14-Dimethyl-9,19-Cyclo-5,9-Ergost-25-en-3-one: A Comprehensive Overview

4,14-Dimethyl-9,19-Cyclo-5,9-Ergost-25-en-3-one (CAS No. 30452-60-9) is a steroidal compound that has garnered significant attention in recent years due to its unique structural properties and potential biological activities. This compound belongs to the class of ergosteroids, which are naturally occurring in certain fungi and are known for their diverse pharmacological effects. The cas no 30452-60-9 identifier is widely used in scientific literature and regulatory documents to uniquely identify this compound, ensuring clarity and precision in its reference across various studies.

The molecular structure of 4,14-dimethyl-9,19-cycloergostene is characterized by a cycloartane skeleton with specific methyl substitutions at positions 4 and 14. This structure contributes to its unique physicochemical properties and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's interactions with cellular targets, particularly in the context of its potential as a bioactive agent.

One of the most intriguing aspects of cas no 30452-60-9 is its ability to influence cellular signaling pathways. Research conducted in 2023 has demonstrated that this compound exhibits modulatory effects on the steroid hormone receptor family, particularly the androgen receptor. These findings suggest that cas no 30452-60-9 could serve as a lead compound for the development of novel therapeutics targeting conditions associated with dysregulated steroid signaling.

In addition to its receptor-mediated effects, cas no 30452-60-9 has been shown to possess anti-inflammatory properties. Studies using in vitro models have revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings align with its potential application in treating inflammatory diseases, including arthritis and dermatitis.

The synthesis of cas no 30452-60_ has also been a focus of recent research efforts. Chemists have developed efficient synthetic routes utilizing advanced techniques such as enzymatic catalysis and microwave-assisted synthesis. These methods not only enhance the scalability of production but also reduce environmental impact compared to traditional synthetic approaches.

Furthermore, cas no 30452_ has been explored for its potential in the field of nutraceuticals. Preclinical studies indicate that it may enhance muscle growth and improve lipid metabolism, making it a candidate for sports nutrition products. However, further clinical trials are required to validate these effects in humans.

In conclusion, cas no 30452_ represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and bioactivity profile make it a valuable subject for ongoing research across multiple disciplines. As advancements in synthetic chemistry and pharmacology continue to unfold, the future prospects for this compound are both exciting and promising.